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Compound of Interest

Compound Name: Desflurane

Cat. No.: B1195063

This document provides crucial procedural guidance for the safe handling and disposal of
Desflurane, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is vital for minimizing exposure and ensuring a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling Desflurane, a comprehensive approach to personal protection is necessary to
prevent contact and inhalation. The selection of PPE should be based on a thorough risk
assessment of the specific procedures being performed.[1]

e Eye and Face Protection: To prevent eye irritation from splashes or vapor, appropriate eye
protection is mandatory.[2]

o Routine Use (e.g., vaporizer filling): Wear safety glasses.[3][4]

o Potential for Splashes: In manufacturing or laboratory settings where splashes are
possible, use chemical splash goggles or a full-face shield.[3]

e Hand Protection: Use chemical-resistant, impervious gloves to avoid skin contact. Materials
such as latex or rubber are suitable. After removing gloves, always wash hands thoroughly.

« Skin and Body Protection: Protective clothing is required to prevent skin contact.

o A standard work uniform or laboratory coat is typically sufficient.
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o For tasks with a higher risk of exposure, additional garments such as sleevelets, aprons,
or disposable suits should be used.

» Respiratory Protection: Respiratory protection is generally not required when engineering
controls are effectively in place.

o With Engineering Controls: A well-maintained local exhaust ventilation and/or an
anesthetic gas scavenging system are the primary means of controlling airborne levels.

o Without Sufficient Ventilation: If exposure levels may exceed regulatory limits, a respiratory
protection program compliant with OSHA standards must be implemented. This may
involve using NIOSH-approved cartridge respirators for organic vapors.

o Spill Response: For cleaning up spills, appropriate respirators must be worn. In
emergencies, a self-contained breathing apparatus (SCBA) may be necessary.

Occupational Exposure Limits

While OSHA has not established a specific Permissible Exposure Limit (PEL) for Desflurane,
other organizations have provided recommendations for halogenated anesthetic gases. It is
prudent to minimize all occupational exposures.
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Organization Guideline Exposure Limit Notes

Ceiling concentration

Recommended over a sampling
NIOSH o 2 ppm )
Exposure Limit (REL) period not to exceed
one hour.

When used in
Recommended o )
NIOSH o 0.5 ppm combination with
Exposure Limit (REL) ) )
nitrous oxide.

Employers may be

o cited under the
Permissible Exposure ]
OSHA o Not Established General Duty Clause
Limit (PEL) ) ]
if protective measures

are not adequate.

Other halogenated

Threshold Limit Value ] anesthetics, like
ACGIH Not Established
(TLV) Enflurane, have a TLV
of 75 ppm.

Procedural Guidance for Handling Desflurane

A systematic approach to handling Desflurane, from preparation to disposal, is critical for
safety.

Pre-Operational Plan

e Training: Ensure all personnel are trained on the hazards of Desflurane, safe work
practices, and emergency procedures.

o Review SDS: Before use, thoroughly review the Safety Data Sheet (SDS) for Desflurane.

» Ventilation Check: Confirm that engineering controls such as a chemical fume hood, local
exhaust ventilation, or an anesthetic gas scavenging system are operational. All work should
be performed with these controls in place.

o PPE Assembly: Gather all necessary PPE as specified above.
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o Spill Kit: Ensure a spill kit with appropriate absorbent materials is readily accessible.

Operational Plan: Safe Handling

e Work in Ventilated Area: Always handle Desflurane in a well-ventilated location.

o Dispensing: When filling vaporizers or handling the liquid, do so carefully to avoid spills and
splashing.

» Avoid Inhalation and Contact: Avoid breathing vapors and prevent any contact with skin and
eyes.

» Use Non-Sparking Tools: To prevent ignition from electrostatic discharge, use non-sparking
tools.

Keep Containers Closed: Keep the Desflurane container tightly closed when not in use.

Post-Operational Plan

¢ Decontamination: Clean equipment and work surfaces with a suitable solvent or detergent
after use.

o Hand Washing: After removing gloves, wash hands and any other exposed skin thoroughly.

o Storage: Store Desflurane in a tightly sealed container in a cool, dry, and well-ventilated
area. The recommended storage temperature is between 15-30°C (59-86°F).

Spill and Disposal Plan

Prompt and correct response to spills is essential to mitigate exposure.

Spill Response

» Restrict Access: In the event of a spill, restrict access to the area to essential personnel
wearing appropriate protective equipment.

o Ventilate: If it is safe to do so, increase ventilation in the spill area.

e Absorb Spill:
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o For small spills, the liquid may evaporate quickly.

o For larger spills, use an absorbent material designed for organic chemicals, such as
vermiculite or "spill pillows," to contain the liquid.

o Collect Waste: Carefully collect the absorbent material and any broken glass into a sealable
glass or plastic container.

Disposal Plan

o Labeling: Clearly label the waste container with its contents.

o Regulatory Compliance: Desflurane may be considered a hazardous waste. All waste must
be disposed of in accordance with applicable federal, state, and local regulations.

o Waste Transfer: Transfer the sealed container to a certified waste disposal contractor. Do not
pour Desflurane down the drain.

Visual Workflow for Safe Handling of Desfluranedot

/Il Global relationship to disposal handle_location -> spill_response [style=dashed,
color="#5F6368", constraint=false]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195063#personal-protective-equipment-for-
handling-desflurane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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